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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Acetic acid, systematically known as ethanoic acid, is a ubiquitous chemical in research and

development, valued for its properties as a solvent, reagent, and pH modifier.[1][2][3] However,

its hazardous nature, particularly in its concentrated form (glacial acetic acid), necessitates a

thorough understanding of its safety profile to ensure the well-being of laboratory personnel.[4]

[5] This guide provides a detailed overview of the critical safety information for acetic acid,

drawing from multiple safety data sheets (SDS) to offer a comprehensive resource for the

laboratory setting.

Chemical and Physical Properties
Understanding the fundamental properties of acetic acid is the first step in its safe handling. It

is a colorless liquid with a characteristic pungent, vinegar-like odor.[2][4][6] The odor threshold

is reported to be between 0.21 and 1.0 parts per million (ppm), but relying on odor alone is not

a reliable indicator of hazardous concentrations.[7][8]

Table 1: Physical and Chemical Properties of Acetic Acid
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Property Value Source(s)

Chemical Formula CH₃COOH [1][3][6]

Molar Mass 60.052 g/mol [3][6]

Appearance Colorless liquid or crystals [2][4]

Odor Pungent, vinegar-like [1][4]

Boiling Point 117 - 119 °C (242.6 - 246 °F) [1][9]

Melting Point 16 - 17 °C (60.8 - 62 °F) [1][9]

Flash Point
39 - 40 °C (103 - 104 °F)

(closed cup)
[4][9][10]

Autoignition Temperature 427 - 485 °C (800.6 - 905 °F) [9][10]

Density 1.049 g/cm³ (liquid) [1][6]

Vapor Density 2.07 - 2.10 (Air = 1.0) [4][9]

Vapor Pressure 15.4 hPa @ 20 °C [10]

Solubility in Water Soluble/Miscible [1][6][9]

pH < 2.5 (10 g/L solution) [9]

pKa 4.76 [1][6]

Note: Glacial acetic acid refers to the concentrated form, which solidifies at temperatures below

16.6°C (61.9°F).[2][4][6]

Hazard Identification and Classification
Acetic acid is classified as a hazardous substance with multiple risk factors. It is a flammable

liquid and vapor and is corrosive, causing severe skin burns and eye damage.[10][11][12]

Table 2: GHS Hazard Classification for Acetic Acid
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Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor.[11][12]

Skin Corrosion/Irritation 1A

H314: Causes severe skin

burns and eye damage.[10]

[11]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage.[11]

Exposure Limits
To mitigate the risks of chronic and acute health effects, various regulatory bodies have

established occupational exposure limits for acetic acid.

Table 3: Occupational Exposure Limits for Acetic Acid
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Organization Limit Value Notes

OSHA

Permissible Exposure

Limit (PEL) - 8-hr

TWA

10 ppm (25 mg/m³) [7][8][13]

NIOSH

Recommended

Exposure Limit (REL)

- 10-hr TWA

10 ppm (25 mg/m³) [7][8]

NIOSH
Short-Term Exposure

Limit (STEL) - 15-min
15 ppm (37 mg/m³) [7][8]

ACGIH
Threshold Limit Value

(TLV) - 8-hr TWA
10 ppm (25 mg/m³) [7][8]

ACGIH
Short-Term Exposure

Limit (STEL) - 15-min
15 ppm (37 mg/m³) [7][8]

EU-OEL 8-hr TWA 10 ppm (25 mg/m³) [14]

EU-OEL
Short-Term Exposure

Limit (STEL)
20 ppm (50 mg/m³) [14]

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit

Toxicological Data
Acetic acid is corrosive and can cause significant damage to tissues upon contact.[4] Inhalation

of vapors can lead to irritation of the eyes, nose, and respiratory tract.[7] Prolonged or repeated

exposure can result in chronic bronchitis, dental erosion, and skin issues.[7]

Table 4: Acute Toxicity Data for Acetic Acid

Route Species Value

Oral LD50 Rat 3.31 g/kg[1]

Inhalation LC50 Mouse 5620 ppm (1 h)[1]

Inhalation LC50 Rat 16000 ppm (4 h)[1]
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LD50: Lethal Dose, 50%; LC50: Lethal Concentration, 50%. It is important to note that detailed

experimental protocols for these toxicological studies are not typically provided in standard

safety data sheets.

First Aid Measures
Immediate and appropriate first aid is crucial in the event of acetic acid exposure. All laboratory

personnel should be familiar with these procedures and the location of emergency equipment.

Logical Flow of First Aid for Acetic Acid Exposure

Acetic Acid Exposure

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Call for medical attention.

Action

Immediately flush skin with plenty of water for at least 15 minutes.
Remove contaminated clothing.

Call a physician.

Action

Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids.
Remove contact lenses if present and easy to do.

Immediately call an ophthalmologist.

Action

Rinse mouth with water.
Do NOT induce vomiting.

Drink water (two glasses at most).
Call a physician immediately.

Action

Click to download full resolution via product page

Caption: First aid procedures for different routes of acetic acid exposure.

Experimental Protocol: First Aid Procedures

Inhalation: Immediately move the exposed individual to fresh air. If breathing is difficult,

administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate

medical attention.[15][16][17]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing and shoes.[15][16] A disinfectant soap

may be used for washing.[15] Seek immediate medical attention.[15][16]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[15][16] If present, remove contact lenses

after the first 5 minutes, then continue rinsing.[18] Seek immediate medical attention,

preferably from an ophthalmologist.[11][18]

Ingestion: Do NOT induce vomiting.[18][15] If the person is conscious, rinse their mouth with

water and have them drink one or two glasses of water to dilute the acid.[11] Never give

anything by mouth to an unconscious person.[16] Seek immediate medical attention.[11][15]

Spill Response Protocol
A clear and well-rehearsed spill response plan is essential for any laboratory handling acetic

acid. The appropriate response will depend on the size of the spill.

Workflow for Acetic Acid Spill Response
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Acetic Acid Spill Occurs

Assess Spill Size and Location

Small Spill (<1L)
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Small
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Large

Don Appropriate PPE
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Evacuate Immediate Area
Alert Others

Call Emergency Services / EH&SContain Spill with Absorbent Material
(e.g., sodium bicarbonate, sand)
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(e.g., sodium bicarbonate)

Collect Absorbed Material
into a Labeled Waste Container

Clean Spill Area with Soap and Water

Dispose of Waste According to
Institutional Procedures
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Caption: Decision workflow for responding to an acetic acid spill in a laboratory.
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Experimental Protocol: Spill Cleanup

Evacuate and Alert: For large spills (generally considered greater than 1 liter), immediately

evacuate the area and alert nearby personnel and the laboratory supervisor.[16][17] For

small spills contained within a chemical fume hood, close the sash.[19]

Personal Protective Equipment (PPE): Before attempting to clean a small spill, don

appropriate PPE, including chemical-resistant gloves (butyl rubber is recommended), splash

goggles, and a lab coat.[18][15][16] For large spills, a self-contained breathing apparatus

and a full protective suit may be necessary.[15]

Ventilation: Ensure adequate ventilation.[11] For spills outside a fume hood, do not re-enter

until the area is determined to be safe.[19]

Containment and Neutralization: For small spills, cover with a neutral-colored absorbent

material such as sand, diatomaceous earth, or a commercial acid neutralizer.[8][18]

Cautiously neutralize the spill with a weak base like sodium bicarbonate or soda ash.[5][14]

[17] Avoid adding water directly to a large spill as it may cause a reaction.[20]

Collection and Disposal: Once neutralized and absorbed, use non-sparking tools to collect

the material into a suitable, labeled container for hazardous waste disposal.[5][11][21]

Decontamination: Clean the spill area thoroughly with soap and water.[17]

Emergency Contact: For large spills, contact your institution's Environmental Health and

Safety (EH&S) department or emergency response team.[16][17]

Handling and Storage
Proper handling and storage procedures are critical to preventing accidental exposure and

incidents.

Handling: Always work with concentrated acetic acid in a well-ventilated area, preferably

within a chemical fume hood.[19] Use explosion-proof electrical and ventilating equipment.

[11] Ground and bond containers when transferring the liquid to prevent static discharge.[10]

[11] Wear appropriate PPE, including gloves, goggles, and a lab coat.[15][19]
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Storage: Store acetic acid in a cool, dry, well-ventilated area away from heat, sparks, and

open flames.[16][20] Keep containers tightly closed.[11] Store away from incompatible

materials such as strong oxidizing agents (e.g., chromic acid, nitric acid), strong bases, and

metals.[20][22]

Fire-Fighting Measures
Acetic acid is a flammable liquid with a flashpoint of approximately 39-40°C (103-104°F).[4][9]

[10] Vapors can form explosive mixtures with air.[9][11][14]

Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, carbon dioxide, or

water spray.[5][9][14]

Unsuitable Extinguishing Media: Do not use a solid water stream, as it may scatter and

spread the fire.[5]

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back.[5][11] Containers may explode when heated.[5][9]

Protective Equipment: Firefighters should wear a full set of protective clothing and a self-

contained breathing apparatus (SCBA).[5][7]

By adhering to the guidelines outlined in this document, researchers and laboratory personnel

can work safely with acetic acid, minimizing the risk of injury and ensuring a secure research

environment. Always consult your institution's specific safety protocols and the most current

Safety Data Sheet before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3334272?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3334272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

